N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]carbamoyl}phenoxy)benzamide

• IUPAC Name: N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-[4-[[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]carbamoyl]phenoxy]benzamide
• InChI: InChI=1S/C32H18Cl4N4O3S2/c33-23-11-5-19(13-25(23)35)27-15-44-31(37-27)39-29(41)17-1-7-21(8-2-17)43-22-9-3-18(4-10-22)30(42)40-32-38-28(16-45-32)20-6-12-24(34)26(36)14-20/h1-16H,(H,37,39,41)(H,38,40,42)
• InChI Key: RORRHEBNFCUFFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl)OC4=CC=C(C=C4)C(=O)NC5=NC(=CS5)C6=CC(=C(C=C6)Cl)Cl
• Molecular Formula: C32H18Cl4N4O3S2
• Molecular Weight: 712.4 g/mol

Description

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]carbamoyl}phenoxy)benzamide is a useful research compound. Its molecular formula is C32H18Cl4N4O3S2 and its molecular weight is 712.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity Evaluation N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, similar in structure to the compound , have shown promising results in anticancer activity evaluation against various cancer cell lines, such as breast, lung, colon, and ovarian cancers. These compounds have been synthesized and compared with etoposide, a reference drug, showing moderate to excellent anticancer activity with IC50 values ranging significantly (Ravinaik et al., 2021).

Antipathogenic and Antimicrobial Activity New acylthiourea derivatives, which share a structural resemblance to the compound , have demonstrated significant antipathogenic and antimicrobial activity. These derivatives have shown considerable effectiveness especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus. The presence of halogen atoms such as iodine, bromide, or fluorine, and multiple chlorine atoms on the N-phenyl substituent of the thiourea moiety have been correlated with the observed antipathogenic activity, indicating their potential in the development of novel anti-microbial agents with antibiofilm properties (Limban et al., 2011).

Antimicrobial and Antifungal Properties Compounds structurally related to the one have been synthesized and evaluated for their antimicrobial and antifungal properties. These derivatives have shown good antimicrobial activity, with specific substituents like hydroxyl, amino, and methoxy groups contributing to increased activity. Their potential use in treating microbial infections is highlighted by their efficacy against various gram-positive, gram-negative bacterial species, and fungal species (Chawla, 2016).

Mechanism of Action

Target of Action

The compound 4,4’-oxybis(N-(4-(3,4-dichlorophenyl)thiazol-2-yl)benzamide) is a thiazole derivative . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) . .

Mode of Action

Thiazole derivatives have been known to exhibit diverse biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . The specific mode of action would depend on the specific target it interacts with.

Biochemical Pathways

Thiazole derivatives have been known to interact with various biochemical pathways depending on their specific targets .

Pharmacokinetics

The solubility of thiazole derivatives in water, alcohol, and ether could potentially influence their bioavailability and pharmacokinetic properties.

Result of Action

Thiazole derivatives have been known to exhibit diverse biological activities , which could potentially result in various molecular and cellular effects.